Cas no 1423117-46-7 (methyl 3-amino-2-(4-fluorophenoxy)propanoate)

• Product Name: methyl 3-amino-2-(4-fluorophenoxy)propanoate
• CAS No: 1423117-46-7
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 5189729
• PubChem ID: 71757395
• Update Time: 2025-06-14

methyl 3-amino-2-(4-fluorophenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-amino-2-(4-fluorophenoxy)-, methyl ester
• methyl 3-amino-2-(4-fluorophenoxy)propanoate

• Inchi： 1S/C10H12FNO3/c1-14-10(13)9(6-12)15-8-4-2-7(11)3-5-8/h2-5,9H,6,12H2,1H3
• InChI Key： JOBDEESBFXWYGT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(OC1=CC=C(F)C=C1)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on methyl 3-amino-2-(4-fluorophenoxy)propanoate

Research Brief on Methyl 3-amino-2-(4-fluorophenoxy)propanoate (CAS: 1423117-46-7) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 3-amino-2-(4-fluorophenoxy)propanoate (CAS: 1423117-46-7) is a fluorinated amino acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of novel therapeutics, particularly in targeting enzyme inhibition and modulating protein-protein interactions. The presence of the 4-fluorophenoxy moiety enhances its binding affinity and metabolic stability, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of methyl 3-amino-2-(4-fluorophenoxy)propanoate as a key building block for the synthesis of small-molecule inhibitors targeting serine proteases. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against trypsin-like proteases, with IC50 values in the low micromolar range. The researchers attributed this activity to the optimal positioning of the fluorophenoxy group, which facilitated hydrophobic interactions with the enzyme's active site. These findings highlight the compound's potential in designing next-generation protease inhibitors for therapeutic applications.

Another notable application of methyl 3-amino-2-(4-fluorophenoxy)propanoate was reported in a 2022 ACS Chemical Biology article, where it was utilized as a precursor for the development of fluorescent probes. The study focused on creating probes for real-time imaging of cellular processes, leveraging the compound's ability to undergo selective modifications. The resulting probes exhibited high selectivity and minimal cytotoxicity, enabling their use in live-cell imaging studies. This research underscores the compound's utility beyond traditional drug discovery, extending into chemical biology and diagnostic tools.

Recent advancements in synthetic methodologies have also improved the accessibility of methyl 3-amino-2-(4-fluorophenoxy)propanoate. A 2023 Organic Letters publication detailed a streamlined, high-yield synthesis route using catalytic asymmetric hydrogenation. This method not only enhanced the enantiomeric purity of the product but also reduced the overall production costs, making it more feasible for large-scale applications. Such innovations are critical for accelerating the compound's adoption in industrial and academic research settings.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of methyl 3-amino-2-(4-fluorophenoxy)propanoate derivatives. A 2023 review in Bioorganic & Medicinal Chemistry highlighted the need for further structural modifications to improve bioavailability and reduce off-target effects. Future research directions may include the incorporation of additional functional groups or the exploration of prodrug strategies to enhance therapeutic efficacy.

In conclusion, methyl 3-amino-2-(4-fluorophenoxy)propanoate (CAS: 1423117-46-7) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from protease inhibition to fluorescent probe development, demonstrate its versatility and potential for innovation. Continued research efforts aimed at refining its synthetic routes and optimizing its biological activity will likely yield significant contributions to the field. Researchers and industry professionals are encouraged to explore this compound's full potential in addressing unmet medical needs and advancing scientific knowledge.